Cas no 14994-35-5 (Benzenamine,4-fluoro-N,N,2,6-tetramethyl-)

Benzenamine,4-fluoro-N,N,2,6-tetramethyl- structure
14994-35-5 structure
Product Name:Benzenamine,4-fluoro-N,N,2,6-tetramethyl-
CAS No:14994-35-5
MF:C10H14FN
MW:167.223266124725
CID:175406
PubChem ID:139870
Update Time:2025-04-19

Benzenamine,4-fluoro-N,N,2,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-fluoro-N,N,2,6-tetramethyl-
    • 4-fluoro-N,N,2,6-tetramethylaniline
    • N,N,2,6-Tetramethylaniline,4-fluoro
    • N,N,2,6-Tetramethylaniline, 4-fluoro-
    • (4-Fluoro-2,6-dimethyl-phenyl)-dimethyl-amine
    • DTXSID60164430
    • 14994-35-5
    • Inchi: 1S/C10H14FN/c1-7-5-9(11)6-8(2)10(7)12(3)4/h5-6H,1-4H3
    • InChI Key: JRZLRKWQJXPFTG-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C(=C(C)C=1)N(C)C

Computed Properties

  • Exact Mass: 167.11112
  • Monoisotopic Mass: 167.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.018
  • Boiling Point: 215.2°Cat760mmHg
  • Flash Point: 84°C
  • Refractive Index: 1.523
  • PSA: 3.24
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